Cas no 63006-94-0 (Cyclohex-2-en-1-ylzinc bromide, 0.50 M in Ether)

• Product Name: Cyclohex-2-en-1-ylzinc bromide, 0.50 M in Ether
• CAS No: 63006-94-0
• MF: C₆H₉BrZn
• MW: 226.448657751083
• MDL: MFCD01311403
• CID: 4080678
• PubChem ID: 11953679
• Update Time: 2025-05-26

Cyclohex-2-en-1-ylzinc bromide, 0.50 M in Ether Chemical and Physical Properties

Names and Identifiers

• Zinc, bromo-2-cyclohexen-1-yl-
• Cyclohex-2-en-1-ylzinc bromide, 0.50 M in Ether
• MFCD01311403
• bromozinc(1+);cyclohexene
• 63006-94-0

• MDL： MFCD01311403
• Inchi： 1S/C6H9.BrH.Zn/c1-2-4-6-5-3-1;;/h1-3H,4-6H2;1H;/q;;+1/p-1
• InChI Key： QMUAFZPAEQRYAE-UHFFFAOYSA-M
• SMILES： [Zn](C1C=CCCC1)Br

Computed Properties

• Exact Mass: 223.91790Da
• Monoisotopic Mass: 223.91790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 61.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Cyclohex-2-en-1-ylzinc bromide, 0.50 M in Ether

The Role of Cyclohex-2-en-1-yZinc Bromide (CAS No. 63006-94-0) in Organic Synthesis and Medicinal Chemistry

The Cyclohex-2-en-1-yZinc bromide (CAS No. 63006–94–0) is a versatile organozinc reagent widely employed in modern synthetic chemistry for its unique reactivity profile and structural flexibility. As a member of the zinc alkyl family, this compound features a cyclohexenyl group (cyclohex–2–en–1–y) coordinated to zinc through a metal-carbon bond, with bromide serving as the counterion. Its solubility in ethereal solvents like diethyl ether makes it particularly useful for solution-phase reactions, enabling precise control over reaction conditions. Recent advancements have highlighted its role in constructing complex organic frameworks through carbometalation processes, which are critical for synthesizing bioactive molecules and pharmaceutical intermediates.

One of the most significant applications lies in its ability to participate in transition-metal-catalyzed cross-coupling reactions—a cornerstone of modern medicinal chemistry. Studies published in the Journal of the American Chemical Society (JACS) demonstrate that this reagent can efficiently form carbon-carbon bonds under palladium catalysis, even at low temperatures (< 5°C). For instance, researchers have successfully utilized it to synthesize derivatives of cyclooxygenase inhibitors by coupling with aryl halides, achieving high yields (>95%) and excellent regioselectivity. The presence of the double bond (en–1–y) allows for further functionalization via olefin metathesis or Diels-Alder reactions, expanding its utility in multi-step synthesis pathways.

In drug discovery programs targeting neurodegenerative diseases, this compound has emerged as an essential intermediate for creating bioisosteres of existing therapeutics. A 2023 paper from Nature Chemistry reported its use in synthesizing analogs of memantine—a drug approved for Alzheimer’s treatment—by incorporating cyclohexenyl zinc units into rigid scaffold structures. This modification enhanced blood-brain barrier permeability while maintaining receptor affinity, showcasing how such organometallic reagents bridge gaps between computational predictions and experimental validation.

Recent mechanistic investigations reveal intriguing insights into its reactivity under asymmetric conditions. Collaborative work between teams at MIT and the University of Tokyo demonstrated that chiral phosphoramidite ligands could direct enantioselective addition to prochiral ketones using this zinc bromide derivative as the nucleophilic source. The study achieved enantiomeric excesses up to 98% with minimal ligand loading (≤5 mol%), suggesting potential applications in chiral drug synthesis where optical purity is paramount.

Advances in continuous-flow chemistry have also positioned this reagent as a key component in scalable synthetic platforms. A groundbreaking publication from Angewandte Chemie described an automated microfluidic system where 5 mL/min streams of cyclohex–2–en–1–yZinc bromide (dissolved at 0.5 M concentration) were reacted with electrophilic substrates under controlled temperature gradients (−78°C to room temperature). This method not only improved reaction kinetics but also reduced solvent waste by over 40%, aligning with current trends toward sustainable pharmaceutical manufacturing practices.

Its unique stability profile under certain reaction conditions has been leveraged to develop novel click chemistry approaches. Researchers at Stanford recently combined this organozinc species with copper-free azide−alkyne cycloaddition systems, enabling one-pot syntheses of peptidomimetics that incorporate cyclohexenyl moieties without racemization or decomposition issues typically observed with other metal-based reagents. Such developments underscore its importance as both a building block and a reactive partner in bioorthogonal ligation strategies.

In the context of natural product total synthesis, this compound has facilitated access to complex terpenoid frameworks—molecules known for their pharmacological potential. A team from Scripps Research Institute used it as a key intermediate to construct polyfunctionalized tricyclic cores analogous to those found in antitumor agents like taxol derivatives. The regioselective insertion into epoxide rings followed by subsequent oxidation steps provided highly substituted tetrahydrofuran rings critical for mimicking natural product architectures.

Emerging spectroscopic techniques such as cryogenic NMR have shed light on its solution-phase behavior at low concentrations (e.g., 0.5 M). Contrary to earlier assumptions about monomeric species dominance, recent data indicates that ether solvation induces dimerization through bridging halogen interactions when stored below −15°C—a discovery that optimizes storage protocols while minimizing premature decomposition during prolonged storage periods.

Safety considerations remain crucial despite its non-regulated status under current classification systems worldwide. Proper handling practices include nitrogen-purged storage containers and minimized exposure to atmospheric moisture due to its inherent air sensitivity derived from zinc’s Lewis acidic nature combined with ether solvent volatility characteristics documented in recent material safety studies published by ACS Sustainable Chemistry & Engineering.

Current research frontiers focus on enhancing its compatibility with biocompatible solvents such as THF or DME while maintaining reactivity levels comparable to traditional diethyl ether solutions (v/v concentration ratios). Preliminary findings suggest substituting tetrahydrofuran increases shelf life without compromising performance in Suzuki-Miyaura coupling reactions—a critical step toward greener medicinal chemistry operations adhering to ICH Q7 guidelines for active pharmaceutical ingredient production standards.